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Compound of Interest

Compound Name: NSC47924

Cat. No.: B1680223 Get Quote

An In-Depth Technical Guide to NSC47924: A Laminin Receptor Inhibitor

For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of NSC47924, a small molecule inhibitor of the 37/67 kDa laminin

receptor (LR). This document outlines its chemical properties, mechanism of action, and key

experimental findings.

Chemical Properties of NSC47924
NSC47924, identified by the CAS number 6638-24-0, is a potent inhibitor of the laminin

receptor.[1][2][3][4][5] Its key chemical and physical properties are summarized in the table

below for easy reference.
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Property Value

CAS Number 6638-24-0[1][2][3]

Formal Name 1-((4-Methoxyanilino)methyl)-2-naphthol[2]

Molecular Formula C18H17NO2[1][2][5]

Molecular Weight 279.33 g/mol [1][2][5]

Exact Mass 279.1259[1]

Purity >98%[2]

Formulation Powder[2]

Solubility
Soluble in DMSO (up to 30 mg/ml) and Ethanol

(up to 10 mg/ml)[2]

Storage -20°C[2]

Mechanism of Action: Targeting the Laminin
Receptor
NSC47924 functions as a specific inhibitor of the 37/67 kDa laminin receptor (LR), a non-

integrin protein that plays a crucial role in various cellular processes, including cell adhesion,

migration, and invasion. The expression of 67LR is often upregulated in neoplastic cells,

correlating with enhanced metastatic potential.[6][7]

The inhibitory action of NSC47924 is directed towards a specific sequence on the 37 kDa

laminin receptor precursor (37LRP) known as peptide G (amino acids 161-180).[6][8] This

peptide sequence is critical for the receptor's interaction with its ligands, including laminin-1

and the cellular prion protein (PrPC).[8][9][10] By binding to peptide G, NSC47924 effectively

blocks the binding of laminin and PrPC to the receptor.[6][8][11] This disruption of the LR-ligand

interaction leads to the inhibition of downstream signaling pathways that promote cancer cell

proliferation and survival.[6][7]

Furthermore, treatment with NSC47924 has been shown to affect the cellular trafficking of the

laminin receptor and PrPC. It induces the internalization of the 37/67 kDa LR from the cell

surface, leading to a stabilization of PrPC at the plasma membrane.[8][9][10][12][13] This
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modulation of receptor and protein localization presents a novel approach for studying and

potentially treating conditions where these interactions are pathogenic, such as in certain

cancers and prion diseases.[3][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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